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Compound of Interest

3-Dimethylaminobenzoyl chloride
Compound Name:
hydrochloride

Cat. No.: B055449

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 3-
Dimethylaminobenzoyl chloride hydrochloride (CAS No. 117500-61-5), a chemical
intermediate utilized in organic synthesis, particularly in the pharmaceutical industry. This
document is intended to be a key resource for researchers, scientists, and drug development
professionals to ensure its safe handling and use.

Chemical Identification

Proper identification is the first step in ensuring chemical safety. The following table
summarizes the key identifiers for 3-Dimethylaminobenzoyl chloride hydrochloride.
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Identifier Value

) 3-(Dimethylamino)benzoyl chloride
Chemical Name

hydrochloride
CAS Number 117500-61-5
Molecular Formula CoH11CI2NO
Molecular Weight 220.10 g/mol
3-(dimethylamino)benzoyl
IUPAC Name ] )
chloride;hydrochloride
3-dimethylamino benzoyl chloride hydrochloride,
3-dimethylaminobenzoyl chloride hcl, 3-
Synonyms ) ] ] )
dimethylamino-benzoyl chloride hydrochloride
salt
InChl Key NUDQPATXNFWFNK-UHFFFAOYSA-N
SMILES Code O=C(Cl)C1=CC=CC(N(C)C)=C1.[H]CI

Hazard Identification and Classification

There are some discrepancies in the hazard classification of 3-Dimethylaminobenzoyl
chloride hydrochloride among suppliers. It is crucial to consult the specific Safety Data Sheet
(SDS) provided by your supplier. The following table summarizes the observed GHS
classifications.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b055449?utm_src=pdf-body
https://www.benchchem.com/product/b055449?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Classification . ]
= GHS Pictogram(s) Signal Word Hazard Statements
ource

H302: Harmful if
swallowedH312:
Harmful in contact
with skinH314:

Causes severe skin

Corrosion, Health
Supplier A Hazard, Exclamation Danger

Mark
burns and eye

damageH332:
Harmful if inhaled[1][2]

H302: Harmful if
swallowedH315:
Causes skin
) ] ] irritationH319: Causes

Supplier B Exclamation Mark Warning )
serious eye
irritationH335: May
cause respiratory

irritation[3]

Precautionary Statements: A comprehensive list of precautionary statements includes, but is
not limited to: P260, P261, P264, P270, P271, P280, P301+P312, P301+P330+P331,
P302+P352, P303+P361+P353, P304+P340, P305+P351+P338, P310, P363, P405, and
P501.[1][2][3]

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is essential for its safe
handling and storage.
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Property Value

Physical State Solid (Powder or lumps)[4]

Appearance Pale cream to cream to yellow to brown

Odor No information available

Melting Point 131°C to 133°C[4]

Purity Commonly available as 90%, 95%, or 98%][3][4]
[5]

Sensitivity Moisture sensitive[4]

LogP 2.27

Hydrogen Bond Acceptors 2

Fsp3 0.22

First-Aid Measures

In case of exposure, immediate action is critical. The following table outlines the recommended
first-aid measures.
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Exposure Route

First-Aid Protocol

Inhalation

Remove the person to fresh air and keep them
comfortable for breathing. Immediately call a
POISON CENTER or doctor.[2]

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water or shower. Call a

physician immediately.[2]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Immediately call a
POISON CENTER or doctor.[2]

Ingestion

Rinse mouth. Do NOT induce vomiting.
Immediately call a POISON CENTER or doctor.

[2]

Handling, Storage, and Transport

Proper handling and storage procedures are vital to prevent accidents and exposure.

Handling:

Storage:

Wash hands thoroughly after handling.[3]

Use only outdoors or in a well-ventilated area, preferably within a chemical fume hood.[2]
Wear protective gloves, protective clothing, eye protection, and face protection.[2][3]

Do not breathe dust, fume, gas, mist, vapors, or spray.[3]

Do not eat, drink, or smoke when using this product.[3]

» Store in a well-ventilated place. Keep the container tightly closed.[2]
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o Store locked up.[3]
o Keep in a dry, cool place.[2] The substance is moisture-sensitive.[4]

Transport Information:

Parameter Value

UN Number UN3261

Corrosive solid, acidic, organic, n.o.s. (3-
Proper Shipping Name Dimethylaminobenzoyl chloride hydrochloride)

[6]

Transport Hazard Class 8

| Packing Group | 11 |

Toxicological Information

Specific quantitative toxicological data, such as LD50 or LC50 values, for 3-
Dimethylaminobenzoyl chloride hydrochloride are not readily available in the public
domain. The hazard classifications provided by suppliers are likely based on the chemical
structure and data from analogous compounds.

Experimental Protocols

The safety of chemical substances is assessed through standardized experimental protocols.
The following are summaries of OECD guidelines relevant to the potential hazards of 3-
Dimethylaminobenzoyl chloride hydrochloride.

Skin Corrosionl/irritation (Based on OECD Guideline 431)

This in vitro test method assesses the potential of a chemical to cause skin corrosion. It utilizes
a reconstructed human epidermis (RhE) model that mimics the properties of the upper layers of
human skin.[5]

Methodology:

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://fluorochem.co.uk/product/F766445/
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh97f06bb0?context=bbe
https://www.keyorganics.net/3-dimethylaminobenzoylchloridehydrochloride-mfcd19442144-117500-61-5-c9h11cl2no.html
https://echa.europa.eu/it/brief-profile/-/briefprofile/100.004.272
https://www.benchchem.com/product/b055449?utm_src=pdf-body
https://www.benchchem.com/product/b055449?utm_src=pdf-body
https://www.benchchem.com/product/b055449?utm_src=pdf-body
https://www.benchchem.com/product/b055449?utm_src=pdf-body
https://echa.europa.eu/sk/registration-dossier/-/registered-dossier/26072/7/3/2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The test chemical is applied topically to the RhE tissue.

The tissue is exposed to the chemical for specific time points (e.g., 3 minutes and 1 hour).

After exposure, the viability of the skin cells is determined using a cell viability assay (e.qg.,
MTT assay).

The substance is classified as corrosive if the cell viability falls below a certain threshold.[7]

Serious Eye Damage/Eye Irritation (Based on OECD
Guideline 492)

This in vitro method evaluates the potential of a chemical to cause eye irritation or serious eye
damage using a reconstructed human cornea-like epithelium (RhCE) model.[1]

Methodology:
e The test substance is applied to the surface of the RhCE tissue.
o Following a defined exposure period, the viability of the corneal cells is measured.

o Achemical is identified as not requiring classification for eye irritation or serious eye damage
if the cell viability remains above a specific threshold.[4]

Acute Oral Toxicity (Based on OECD Guideline 423)

The Acute Toxic Class Method is a stepwise procedure used to assess the acute oral toxicity of
a substance. It uses a reduced number of animals compared to traditional methods.[8]

Methodology:
e Asmall group of animals is dosed at a specific starting dose level.

e The outcome (mortality or survival) determines the next dosing step (either a higher or lower
dose).

e The results allow for the classification of the substance into one of several toxicity categories
based on the observed effects at different dose levels.[2]
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Caption: Workflow for First-Aid Response to Exposure.
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Caption: GHS Hazard Classification Pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [In-Depth Technical Guide: 3-Dimethylaminobenzoyl
Chloride Hydrochloride Safety]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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